Cas no 1052411-00-3 (ethyl 1-3-(4-bromophenoxy)-2-hydroxypropylpiperidine-4-carboxylate hydrochloride)

• Product Name: ethyl 1-3-(4-bromophenoxy)-2-hydroxypropylpiperidine-4-carboxylate hydrochloride
• CAS No: 1052411-00-3
• MF: C₁₇H₂₅BrClNO₄
• MW: 422.741703748703
• CID: 6486322
• Update Time: 2025-09-27

ethyl 1-3-(4-bromophenoxy)-2-hydroxypropylpiperidine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 1-3-(4-bromophenoxy)-2-hydroxypropylpiperidine-4-carboxylate hydrochloride
• 4-Piperidinecarboxylic acid, 1-[3-(4-bromophenoxy)-2-hydroxypropyl]-, ethyl ester, hydrochloride (1:1)

• Inchi： 1S/C17H24BrNO4.ClH/c1-2-22-17(21)13-7-9-19(10-8-13)11-15(20)12-23-16-5-3-14(18)4-6-16;/h3-6,13,15,20H,2,7-12H2,1H3;1H
• InChI Key： NJHIFOAVNZFTBH-UHFFFAOYSA-N
• SMILES： C(C1CCN(CC(O)COC2C=CC(Br)=CC=2)CC1)(=O)OCC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 1-3-(4-bromophenoxy)-2-hydroxypropylpiperidine-4-carboxylate hydrochloride

Comprehensive Overview of Ethyl 1-3-(4-Bromophenoxy)-2-Hydroxypropylpiperidine-4-Carboxylate Hydrochloride (CAS 1052411-00-3)

Ethyl 1-3-(4-bromophenoxy)-2-hydroxypropylpiperidine-4-carboxylate hydrochloride (CAS 1052411-00-3) is a specialized organic compound with a unique molecular structure that combines a piperidine ring, a bromophenoxy group, and an ester functionality. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug development and biochemical studies. The presence of the 4-bromophenoxy moiety and the hydroxypropylpiperidine backbone makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine derivatives has surged, driven by their role in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers frequently search for "piperidine-based drug candidates" or "bromophenoxy compounds in medicinal chemistry," highlighting the relevance of CAS 1052411-00-3. Its structural features, such as the ethyl carboxylate group, facilitate further chemical modifications, making it valuable for combinatorial chemistry and high-throughput screening.

The compound’s hydrochloride salt form enhances its solubility in aqueous systems, a critical factor for bioavailability studies. This property aligns with current trends in "improving drug solubility" and "formulation optimization," which are hot topics in pharmaceutical R&D. Additionally, the bromine atom in its structure offers a handle for cross-coupling reactions, a technique widely used in modern organic synthesis, as seen in popular search queries like "Suzuki-Miyaura coupling with bromophenoxy compounds."

From a synthetic perspective, ethyl 1-3-(4-bromophenoxy)-2-hydroxypropylpiperidine-4-carboxylate hydrochloride is often explored for its potential as a chiral building block. The stereocenter at the 2-hydroxypropyl position opens avenues for asymmetric synthesis, a field gaining traction due to the demand for enantiopure pharmaceuticals. Queries such as "chiral piperidine synthesis" or "asymmetric catalysis applications" reflect this growing interest.

Beyond pharmaceuticals, CAS 1052411-00-3 has potential applications in material science, particularly in designing functionalized polymers or ligands for catalysis. The 4-bromophenoxy group can act as a photoactive unit, making it relevant to "photo-responsive materials" research. Such interdisciplinary applications underscore the compound’s versatility and align with trending searches like "smart materials with bromoaromatics."

Quality control and analytical characterization of ethyl 1-3-(4-bromophenoxy)-2-hydroxypropylpiperidine-4-carboxylate hydrochloride are critical for its reliable use. Techniques like HPLC, NMR, and mass spectrometry are commonly employed, as indicated by frequent searches for "analytical methods for piperidine derivatives." The compound’s stability under various conditions is also a key consideration, with researchers often investigating "degradation pathways of brominated compounds."

In summary, CAS 1052411-00-3 represents a multifaceted compound with broad utility in drug discovery, asymmetric synthesis, and material science. Its structural complexity and functional groups make it a valuable subject for ongoing research, addressing contemporary challenges in "green chemistry" and "precision medicine." As scientific inquiries evolve, this compound is poised to remain a focal point in innovative chemical and pharmaceutical applications.